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Executive Summary: 3,5-Diphenylpyridine is a significant heterocyclic scaffold characterized
by a central pyridine ring substituted with phenyl groups at the C3 and C5 positions. This
unique arrangement imparts a combination of steric bulk and electronic properties that make it
a valuable building block in medicinal chemistry and materials science. Its derivatives have
shown promise in drug discovery, particularly as cytotoxic agents and kinase inhibitors.[1][2]
This guide provides a comprehensive overview of its chemical and physical properties, details
robust synthetic protocols, and explores its applications for researchers, scientists, and drug
development professionals.

Molecular Structure and Spectroscopic Profile

The core of 3,5-diphenylpyridine consists of a pyridine heterocycle with two phenyl
substituents. This structure creates a specific steric and electronic environment that dictates its
reactivity and potential for forming intermolecular interactions, which is a key consideration in
drug design.[3][4]
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The structure of 3,5-diphenylpyridine is defined by the IUPAC name 3,5-diphenylpyridine
and the CAS Number 92-07-9.[5] Its molecular formula is C17H13N, with a molecular weight of
approximately 231.29 g/mol .[6][7]

Caption: Molecular structure of 3,5-Diphenylpyridine.

Spectroscopic analysis is critical for the confirmation of the structure and purity of 3,5-
diphenylpyridine. While a comprehensive public database spectrum for 3,5-diphenylpyridine
itself is not readily available, data for analogous substituted pyridines can provide valuable
reference points.

e 1H NMR: In a typical *H NMR spectrum (in CDCIs), one would expect to see signals for the
pyridine ring protons and the phenyl ring protons. The protons on the pyridine ring at the C2,
C4, and C6 positions would appear as distinct signals, likely in the aromatic region (6 7.0-9.0
ppm). The phenyl protons would also appear in this region, likely as complex multiplets.[3][9]

e 13C NMR: The 3C NMR spectrum would show characteristic signals for the pyridine and
phenyl carbons. The carbons of the pyridine ring would be expected in the range of & 120-
160 ppm, while the phenyl carbons would also resonate in this region.[8][10]

e Mass Spectrometry (MS): The exact mass of 3,5-diphenylpyridine is 231.10500.[6] High-
resolution mass spectrometry (HRMS) is the definitive technique for confirming this
molecular weight.

Physicochemical Properties

The physical and chemical properties of 3,5-diphenylpyridine are essential for its handling,
formulation, and application in various experimental settings.
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Property Value Source
Molecular Formula Ci7Hi1sN [6]
Molecular Weight 231.29 g/mol [6]
Appearance White to light yellow solid [11]
Melting Point 193-194 °C [11]
Boiling Point 395.6 °C at 760 mmHg [6]
Density 1.084 g/cm3 [6]
Flash Point 175.3°C [6]

pKa 4.47 £+ 0.20 (Predicted) [11]
LogP 4.41560 [6]

These properties indicate that 3,5-diphenylpyridine is a stable, solid compound with low
solubility in water, as suggested by its high LogP value.[12] Its basicity, reflected by the
predicted pKa, is a key characteristic of the pyridine nitrogen.[11]

Synthesis and Mechanistic Insights

The synthesis of 3,5-diphenylpyridine and its derivatives can be achieved through several
established methods in organic chemistry. The Kréhnke pyridine synthesis is a particularly
notable and versatile method.[13][14] Other modern approaches often utilize palladium-
catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, starting from a di-
halogenated pyridine core.[1][15]

The Krohnke synthesis is a powerful tool for constructing substituted pyridines.[13][16] It
involves the reaction of an a-pyridinium methyl ketone salt with an a,3-unsaturated carbonyl
compound in the presence of a nitrogen source, typically ammonium acetate.[14][17] The
reaction proceeds through a cascade of events including a Michael addition, cyclization, and
subsequent dehydration and aromatization to form the pyridine ring.[13][14]
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Caption: Simplified mechanism of the Kréhnke Pyridine Synthesis.

This method is highly effective for synthesizing diarylpyridines and offers broad functional
group tolerance. The starting material, 3,5-dibromopyridine, is commercially available.[18]

Step 1: Reaction Setup

e To a solution of 3,5-dibromopyridine (1.0 equiv) in a suitable solvent mixture (e.g.,
toluene/ethanol/water) is added phenylboronic acid (2.2-2.5 equiv).

e Abase, such as cesium carbonate (Cs2COs) or sodium carbonate (Na2COs3), is added to the
mixture.[15]

o A palladium catalyst, typically Pd(PPhs)a (tetrakis(triphenylphosphine)palladium(0)), is
added.[15] The choice of catalyst and ligands is crucial for reaction efficiency and yield.

Step 2: Reaction Execution

e The reaction mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or
argon) for several hours. The reaction temperature is a critical parameter that needs to be
optimized.

e The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

Step 3: Work-up and Purification
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e Upon completion, the reaction mixture is cooled to room temperature and partitioned
between an organic solvent (e.g., ethyl acetate) and water.

e The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated
under reduced pressure.

e The crude product is purified by column chromatography on silica gel to afford pure 3,5-
diphenylpyridine.

Rationale for Choices:

o Palladium Catalyst: Pd(PPhs)4 is a common and effective catalyst for Suzuki couplings due
to its stability and activity.

o Base: The base is required to activate the boronic acid for transmetalation to the palladium
center.

¢ Inert Atmosphere: Prevents the oxidation and deactivation of the palladium(0) catalyst.

Applications in Medicinal Chemistry and Materials
Science

The pyridine scaffold is considered a "privileged structure” in medicinal chemistry due to its

presence in numerous FDA-approved drugs and biologically active compounds.[19][20] The
3,5-diarylpyridine motif, in particular, serves as a versatile template for designing molecules
that can interact with various biological targets.[1]

The rigid structure of the 3,5-diphenylpyridine core allows for the precise spatial orientation of
appended functional groups, which is essential for specific interactions with biological targets
like enzyme active sites or protein-protein interfaces.

» Anticancer and Cytotoxic Agents: Several studies have explored the synthesis of 3,5-
diphenylpyridine derivatives as potential anticancer agents.[1][2] Their mechanism of action
can vary, with some compounds showing cytotoxic effects against human leukemia cells.[2]
The phenyl rings can be further functionalized to modulate properties such as solubility, cell
permeability, and target affinity.
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» Kinase Inhibitors: The pyridine ring is a common feature in many kinase inhibitors.[4] The
nitrogen atom can act as a hydrogen bond acceptor, a key interaction in many kinase active
sites. The 3,5-diphenyl arrangement provides a scaffold to which other pharmacophoric
groups can be attached to achieve potency and selectivity.

o DNA Intercalating Agents: The planar aromatic system of 3,5-diphenylpyridine derivatives
allows them to intercalate between the base pairs of DNA, which can lead to cytotoxic
effects.[2]

The versatility of the 3,5-dihalopyridine precursors also allows for the creation of diverse
chemical libraries for high-throughput screening.[18][21]

The structural and electronic properties of 3,5-diphenylpyridine also make it an interesting
candidate for applications in materials science. Its derivatives can be used as:

o Ligands for Metal Complexes: The pyridine nitrogen can coordinate to metal centers, making
these compounds useful as ligands in catalysis or for the construction of metal-organic
frameworks (MOFs).

o Organic Electronics: The conjugated 1t-system of 3,5-diphenylpyridine suggests potential
applications in organic light-emitting diodes (OLEDs) and other electronic devices.

Conclusion and Future Outlook

3,5-Diphenylpyridine is a heterocyclic compound with a rich chemical profile and significant
potential in both medicinal chemistry and materials science. Its robust synthesis via methods
like the Krohnke synthesis and modern cross-coupling reactions allows for the generation of a
wide array of derivatives.[1][13] The pyridine scaffold continues to be a focal point in drug
discovery, and the unique 3,5-diphenyl substitution pattern offers a valuable platform for the
development of novel therapeutics, particularly in oncology.[3][22] Future research will likely
focus on the synthesis of more complex and functionally diverse 3,5-diphenylpyridine
analogues and the exploration of their biological activities through advanced screening and
mechanistic studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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